5-[5-(4-Methoxy-2-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
5-[5-(4-Methoxy-2-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995979
InChI:
InChI=1S/C23H21N3O5S/c1-30-13-8-9-14(16(12-13)26(28)29)17-10-11-18(31-17)21-24-22(27)20-15-6-4-2-3-5-7-19(15)32-23(20)25-21/h8-12H,2-7H2,1H3,(H,24,25,27)
SMILES:
COC1=CC(=C(C=C1)C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3)[N+](=O)[O-]
Molecular Formula:
C23H21N3O5S
Molecular Weight:
451.5 g/mol
5-[5-(4-Methoxy-2-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one
CAS No.:
Cat. No.: VC0995979
Molecular Formula: C23H21N3O5S
Molecular Weight: 451.5 g/mol
* For research use only. Not for human or veterinary use.
![5-[5-(4-Methoxy-2-nitrophenyl)furan-2-yl]-8-thia-4,6-diazatricyclo[7.6.0.02,7]pentadeca-1(9),2(7),5-trien-3-one -](/images/no_structure.jpg)
Specification
| Molecular Formula | C23H21N3O5S |
|---|---|
| Molecular Weight | 451.5 g/mol |
| IUPAC Name | 2-[5-(4-methoxy-2-nitrophenyl)furan-2-yl]-5,6,7,8,9,10-hexahydro-3H-cycloocta[2,3]thieno[2,4-b]pyrimidin-4-one |
| Standard InChI | InChI=1S/C23H21N3O5S/c1-30-13-8-9-14(16(12-13)26(28)29)17-10-11-18(31-17)21-24-22(27)20-15-6-4-2-3-5-7-19(15)32-23(20)25-21/h8-12H,2-7H2,1H3,(H,24,25,27) |
| Standard InChI Key | IAHXKLVFVROHEB-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1)C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3)[N+](=O)[O-] |
| Canonical SMILES | COC1=CC(=C(C=C1)C2=CC=C(O2)C3=NC4=C(C5=C(S4)CCCCCC5)C(=O)N3)[N+](=O)[O-] |
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